Cas no 1021324-80-0 (methyl 4-(3-chloropropyl)-4,5-dihydro-5-oxopyrazine-2-carboxylate)

• Product Name: methyl 4-(3-chloropropyl)-4,5-dihydro-5-oxopyrazine-2-carboxylate
• CAS No: 1021324-80-0
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 2109428
• Update Time: 2023-11-19

methyl 4-(3-chloropropyl)-4,5-dihydro-5-oxopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(3-chloropropyl)-4,5-dihydro-5-oxopyrazine-2-carboxylate
• CID 129605830
• 2-Pyrazinecarboxylic acid, 4-(3-chloropropyl)-4,5-dihydro-5-oxo-, methyl ester

• Inchi： 1S/C9H11ClN2O3/c1-15-9(14)7-6-12(4-2-3-10)8(13)5-11-7/h5-6H,2-4H2,1H3
• InChI Key： VILWIVOUBMGJGL-UHFFFAOYSA-N
• SMILES： ClCCCN1C(C=NC(C(=O)OC)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 325
• Topological Polar Surface Area: 59

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 345.6±52.0 °C(Predicted)
• pka: -1.96±0.70(Predicted)